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The table below summarizes the basic identifying information and physical properties of pivaloyl cyanide.

Property Type Description

CAS Number 42867-40-3 [1]

Molecular Formula C6H9NO [1]

Molecular Weight 111.14 g/mol [1]

Boiling Point 147 °C [1]

Density 0.940 g/cm³ [1]

Flash Point 43 °C [1]

A patent describes a process for preparing pivaloyl cyanide. The synthesis involves reacting pivalic

anhydride with hydrogen cyanide (HCN) in the presence of a catalyst system. This system includes a

copper(I) salt (like copper(I) cyanide), a salt of an alkali or alkaline earth metal, and a Lewis acid, using a

diluent such as diphenyl ether [2].

The workflow for this synthesis can be visualized as follows:
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Potential Synthetic Applications and Context

The search results did not yield direct, detailed experimental protocols for pivaloyl cyanide's applications.

However, some context can be inferred from related chemistry:

General Cyanamides: Pivaloyl cyanide belongs to the family of cyanamide compounds. These
molecules are characterized by a unique duality: they possess a nucleophilic amino nitrogen and an

electrophilic nitrile group [3]. This allows them to participate in various reactions, such as
cycloadditions and serving as electrophilic cyanation agents [3].

The Pivaloyl Group: The pivaloyl (trimethylacetyl) group is known for forming esters that are
unusually resistant to hydrolysis [4]. This property is valuable for protecting alcohols in multi-step

synthetic sequences, such as in the synthesis of complex natural products or pharmaceuticals [4].
While the search results confirm the use of pivaloyl chloride for this purpose, the analogous

use of pivaloyl cyanide as a reagent for introducing the pivaloyl group can be a area of exploration.
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The following diagram illustrates this general reactivity pattern based on cyanamide chemistry:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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